N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine

• Molecular Formula: C16H11BrN2
• Molecular Weight: 311.18 g/mol
• IUPAC Name: N-(2-bromophenyl)-1-quinolin-2-ylmethanimine
• InChI: InChI=1S/C16H11BrN2/c17-14-6-2-4-8-16(14)18-11-13-10-9-12-5-1-3-7-15(12)19-13/h1-11H
• InChI Key: XVXFZMWDTDWOJM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=N2)C=NC3=CC=CC=C3Br

Description

N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine, also known as 2-Br-Quin, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has shown promising results in various studies, making it a topic of interest for researchers in the field of chemistry and biochemistry.

Mechanism of Action

The mechanism of action of N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine is not fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. Studies have shown that this compound has a high affinity for the dopamine D2 receptor, which could play a role in its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine has a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which could be beneficial for the treatment of certain neurological disorders. Additionally, this compound has been found to have antioxidant properties, which could make it useful in the treatment of conditions related to oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine in lab experiments is its high purity and stability. This compound has been synthesized using optimized methods, leading to a high yield of pure product. However, one of the limitations of using this compound is its potential toxicity, which could limit its use in certain types of experiments.

Future Directions

There are several future directions for research involving N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine. One area of interest is the development of new drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine and its potential therapeutic effects. Finally, more research is needed to determine the potential toxicity of this compound and its limitations for use in lab experiments.
Conclusion:
In conclusion, N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine is a chemical compound that has shown promising results in scientific research. Its potential applications in the development of new drugs and its effects on biological systems make it a topic of interest for researchers in the field of chemistry and biochemistry. However, further research is needed to fully understand the mechanism of action of this compound and its potential limitations for use in lab experiments.

Synthesis Methods

The synthesis of N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine involves the reaction of 2-bromobenzaldehyde and 2-aminobenzophenone in the presence of a catalyst. The resulting compound is then subjected to further purification to obtain the final product. This method has been optimized in recent years, leading to higher yields and improved purity of the compound.

Scientific Research Applications

N-(2-bromophenyl)-N-(2-quinolinylmethylene)amine has been found to have several potential applications in scientific research. One of the most promising areas of research is the study of its mechanism of action and its effects on biological systems. This compound has been shown to have a high affinity for certain receptors in the brain, which could make it useful in the development of new drugs for the treatment of neurological disorders.